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Compound of Interest

Compound Name: AR 231453

CAS No.: 898528-64-8

Cat. No.: B7887023

Get Quote

An In Vitro Comparison of AR231453 and Other GPR119 Agonists

This guide provides an objective in vitro comparison of the G protein-coupled receptor 119

(GPR119) agonist, AR231453, with other notable agonists. The data presented is intended for

researchers, scientists, and drug development professionals working on therapeutics for type 2

diabetes and other metabolic disorders.

Introduction to GPR119
G protein-coupled receptor 119 (GPR119) is a promising drug target for the treatment of type 2

diabetes and obesity.[1] It is primarily expressed on pancreatic β-cells and enteroendocrine L-

cells and K-cells in the gut.[2] Activation of GPR119, a Gαs-coupled receptor, stimulates

adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[2][3] This signaling

cascade enhances glucose-dependent insulin secretion (GSIS) from β-cells and promotes the

release of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent

insulinotropic polypeptide (GIP) from the intestine.[2] The glucose-dependent nature of its

action minimizes the risk of hypoglycemia, a significant advantage over some other anti-

diabetic therapies.
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The activation of GPR119 by an agonist initiates a well-defined intracellular signaling cascade.

This process is crucial for its therapeutic effects on glucose homeostasis.
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Preparation

Assay Execution

Data Acquisition & Analysis

Culture HEK293 cells stably
expressing human GPR119.

Seed cells into a 384-well
white plate and incubate overnight.

Prepare serial dilutions of test
compounds (e.g., AR231453)
and controls in assay buffer.

Add 5 µL of diluted compounds
to the cell plate.

Incubate for 30 minutes
at room temperature.

Add HTRF detection reagents
(cAMP Eu-Cryptate & anti-cAMP-d2).

Incubate for 1 hour at room
temperature, protected from light.

Read plate on an HTRF-compatible
microplate reader (665 nm & 620 nm).

Calculate fluorescence ratio and
normalize data.

Generate dose-response curves
and calculate EC₅₀ values

using software like GraphPad Prism.

 

Preparation

Stimulation

Measurement & Analysis

Culture insulin-secreting cells
(e.g., MIN6, HIT-T15) or
isolate pancreatic islets.

Wash and pre-incubate cells in
Krebs-Ringer Bicarbonate Buffer (KRBB)

with low glucose (e.g., 2.8 mM).

Replace buffer with fresh KRBB containing:
- Low Glucose (Negative Control)
- High Glucose (Positive Control)
- High Glucose + Test Compound

Incubate cells/islets for
1-2 hours at 37°C.

Collect supernatant from each well.

Measure insulin concentration in the
supernatant using ELISA or RIA.

Normalize insulin secretion to
total cellular protein content.

Analyze potentiation of GSIS
by the test compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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